Journal Name:Journal of Plastic Film & Sheeting
Journal ISSN:8756-0879
IF:2.694
Journal Website:http://jpf.sagepub.com/
Year of Origin:0
Publisher:SAGE Publications Ltd
Number of Articles Per Year:19
Publishing Cycle:Quarterly
OA or Not:Not
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2022-02-01 , DOI:
10.1515/ijcre-2021-0144
Pd/CeO 2 catalysts with different metallic Pd loading were synthesized by impregnation method. The physicochemical properties of prepared Pd/CeO 2 catalysts and corresponding precursors were studied by XRD, XPS, H 2 -TPD and H 2 -TPR. Moreover, the catalytic performance of the Pd/CeO 2 catalysts was investigated via gas phase benzene hydrogenation reaction at the temperature of 100–200 °C under atmosphere pressure. Results show that the catalytic performance of prepared Pd/CeO 2 catalysts is directly related to the metallic Pd content. The amounts of active metallic Pd and adsorbed-desorbed hydrogen species on Pd/CeO 2 catalysts increase with the increasing metallic Pd loading from 1.0 to 3.0%, while the numbers of them are slightly reduced on Pd/CeO 2 (3.5) catalyst. Furthermore, metallic Pd is highly dispersed on the nano-CeO 2 supports, therefore, the prepared Pd/CeO 2 catalysts present good gas phase benzene catalytic hydrogenation performance. At 200 °C, the benzene conversion over the Pd/CeO 2 catalysts with different metallic Pd loading follows the rule: Pd/CeO 2 (3.0) > Pd/CeO 2 (3.5) > Pd/CeO 2 (2.5) > Pd/CeO 2 (2.0) > Pd/CeO 2 (1.5) > Pd/CeO 2 (1.0), corresponding values are 94.3, 96.4, 89.9, 82.8, 72.7, 42.6 and 94.3%. And the cyclohexane selectivity is 100% on all prepared Pd/CeO 2 catalysts.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2021-12-17 , DOI:
10.1515/ijcre-2021-0204
Abstract The direct aqueous mineral carbonation of carbide slag was investigated. The flow characteristics of carbide slag-CO2-water reaction system in a bubble column were studied, which included the bubble Sauter mean diameter, gas holdup, bubble residence time, and the gas-liquid interfacial area. Bubble flow behaviors in the reactor were characterized by analyzing the bed pressure signals. The effects of the gas velocity (U g ) and liquid to solid ratio (L/S ratio) were discussed and analyzed. The results showed that the larger bubbles were easy to form at the larger L/S ratio, which indicated that the bubble coalescence was promoted. The gas holdup was larger when increasing U g or reducing the L/S ratio. The better gas-liquid interfacial areas were found in a wide range of L/S ratio at U g = 0.082 m/s. The optimum conditions were found at U g = 0.082 m/s and L/S ratio = 15–30 mL/g for the better gas-liquid interfacial area and the higher carbide slag conversion. The work provided the theoretical basis for the direct aqueous carbonation of the carbide slag and the operation condition optimization.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2021-12-02 , DOI:
10.1515/ijcre-2021-0216
Abstract The effect of particle size on the pressure profiles and flow regimes of the bed containing TiO2 microparticles (MPs) was investigated in a fluidized bed. The fluidization behavior of particles with mean diameters, d p , of 170, 200, 225, and 300 μm at different gas velocities, U g , was investigated both experimental and computational viewpoints. A computational fluid dynamic (CFD) model was developed by the Eulerian–Eulerian approach to evaluate the sensitivity of the Syamlal–O’Brien, and Gidaspow drag models on the predicted results of the bed pressure profiles. The results showed that with increasing particle size, the amplitude of pressure fluctuations increases and the type of flow regime in the bed tended from bubbling to slugging flow regime. The error analysis showed that the use of the Gidaspow model led to more accurate results than the Syamlal–O’Brien model in predicting the bed pressure drop and pressure fluctuations in the slugging flow regime. However, the Syamlal–O’Brien model was more suitable for predicting the pressure profiles in the bubbling flow regime. The results were more suitable for the bed containing particles of 300 μm than the beds with d p ≤ 225 μm. The highest and lowest deviations between the experimental data and simulation outputs were obtained at U g of 0.295 and 0.650 m/s, respectively. The findings confirmed that the mutual effects existed between the d p pressure profiles, and the type of flow regimes in the bed.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2022-01-01 , DOI:
10.1515/ijcre-2020-0144
The study of the best experimental conditions and catalyst for the hydrogenation (HYD) of light cycle oil (LCO) for upgrading purposes was carried out. The objective was to examine the ability of two commercial hydrotreatment (HDT) catalysts for selective aromatic saturation. The effect of the hydrotreatment operation parameters (temperature, pressure, liquid hourly space velocity, H 2 /HC ratio) on the sulfur and nitrogen contents and in the saturation of aromatic hydrocarbons was also investigated. The goal was to obtain the highest conversion to mono-aromatic hydrocarbons from this di-aromatic (naphthalene derivatives) type feedstock, and at the same time to get reasonable hydrodesulfurization (HDS) and hydrodenitrogenation (HDN) performance to avoid contaminant hydrocarbons for the next step (usually hydrocracking, HCK). An appropriate hydrotreated product with the highest concentration of mono-aromatic derivatives, a minimum reduction on the total aromatic content, and suitable decrements of sulfur and nitrogen compounds, was achieved using a cobalt-molybdenum supported on alumina catalyst, at 330 °C, 5.5 MPa, and a liquid hourly space velocity of 1.1 h −1 . Additionally, the kinetics of the HDA was studied, assuming a lump characterization into tri-, di- and mono-aromatic and aliphatic hydrocarbons, pseudo-first-order reaction rates between these conversions, and thermal losses and diffusional resistances to be undetectable.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2022-04-01 , DOI:
10.1515/ijcre-2021-0303
Abstract The mixing characteristics of floating particle dispersion process in an eccentric stirred tank with dislocated fractal impellers were investigated using computational fluid dynamics (CFD) and experimental analyses. Solid concentration distribution, axial solid concentration profile, cloud height, solid integrated velocity, power consumption and just drawdown speed were investigated. Results showed that dislocated fractal impeller can enhance solid integrated velocity and fluid turbulent fluctuation intensity compared with dislocated pitched blade impeller, and eccentric agitation coupled with dislocated fractal impeller could destroy the typical circulation loops and symmetric flow field and improve the axial circulation efficiency of floating particles on the basis of dislocated fractal impeller. Eccentric agitation coupled with dislocated fractal impeller could further enhance the floating particle dispersion homogeneity (MI) and decrease the just drawdown speed (N jd) on the basis of dislocated fractal impeller and dislocated pitched blade impeller at the specific power consumption. Meanwhile, eccentric ratio of 0.3 or 0.4 was optimal for the floating particle mixing process in this work.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2022-01-01 , DOI:
10.1515/ijcre-2021-0049
The effect of Co into the titanium oxide matrix as photocatalysts in the generation of hydrogen from water is herein reported. Ti–Co mixed oxides and pure titania were synthetized by sol-gel. The Co content was 0, 1, 3, 5, and 10 wt.%. The solids were characterized by Scanning electron microscope-energy dispersive spectrometer (SEM-EDS), N 2 physisorption, X-ray difrraction (XRD), ultraviolet visible spectroscopy (UV–Vis), spectroscopy Raman, X-ray photoelectron spectroscopy (XPS) spectroscopy and High resolution transmission electron microscope (HRTEM). The results showed that the mixed oxides show larger specific surface areas (73–186 m 2 /g) compare to that of pure TiO 2 (64 m 2 /g). The XRD patterns of the Ti-Co samples resemble that of anatase and segregation of Co was not observed by this technique. The band gap energies of these solids vary from 3.05 to 2.85 eV which are smaller than that of pure TiO 2 (3.2 eV). The Ti-Co oxides showed an enhancement in the hydrogen production (∼3056 μmol/h) compare to that of TiO 2 (190 μmol/h) when using UV light. Furthermore, the photocatalytic activity of titania (110 μmol/h) for this reaction was also smaller than those observed for the Ti-Co mixed oxides (∼4056 μmol/h) under visible light.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2022-02-01 , DOI:
10.1515/ijcre-2021-0041
In this paper, the transient MRF approach coupled with the standard k - ε and SST k - ω turbulence models was employed to study the effect of bottom shape, impeller diameter ( D J ) and bottom height ( H 2 ) on critical impeller off-bottom clearance ( C ). It was found the bottom shape and bottom height ( H 2 ) have obvious influence on the flow pattern transition from double-loop to single-loop of RT impeller. The flow pattern transition mechanism was inferred to relate to the relationship between the space required by the lower circulation zone and the actual space. The boundary conditions of critical C were further concluded to help distinguish the flow pattern and receive the expected one in the stirred vessel design.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2022-03-16 , DOI:
10.1515/ijcre-2021-0247
Abstract Tri-reforming process of methane has been considered as an important chemical process for syngas production. The aim of this study is modeling and optimization of methane Tri-reforming slurry bubble column reactor (SBCR). A one-dimensional heterogeneous model with plug flow pattern for gas phase and an axial dispersion pattern for liquid-solid suspension has been developed for modeling of SBCR. differential evolution (DE) approach has been used for the optimization of Tri-reforming slurry reactor operating conditions. The effect of operating parameters such as inlet temperature, the ratios of O2/CH4, H2O/CH4, and CO2/CH4 on the temperature of gas, methane conversion, hydrogen production, and H2/Co ratio in the output of reactor are investigated. Methane conversion, hydrogen yield, and H2/Co ratio in optimization conditions were obtained 92%, 1.81, and 1.76, respectively. The results suggest that employment this type of reactor could be feasible and beneficial.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2022-03-07 , DOI:
10.1515/ijcre-2021-0250
Abstract Recently, many studies are dealing with developments of Metal-Organic Frameworks (MOFs), especially MIL-53(Al), which shows high thermal and mechanical stability. Among these, optimizing the synthesis condition of MIL-53(Al) to obtain appropriate characteristics has attracted much attention in academia and the industry. Here, the effect of synthesis time and ligand to metal molar ratio on the hydrothermal synthesis of MIL-53(Al) are pursued. The synthesized MIL-53(Al) samples are characterized by X-ray diffraction (XRD), the Fourier transform infrared spectroscopy (FTIR), scanning electron microscope (SEM), energy dispersive X-ray analysis (EDX), thermal gravimetric analysis (TGA), and nitrogen adsorption-desorption technique (BET). The present study shows that MIL-53(Al) can be conventionally synthesized with a high yield within a shorter reaction time than the previous studies. Furthermore, the catalytic activity of the optimized MIL-53(Al) in the pure and Mn-doped form is studied in a methanol dehydration reaction. It is thus inferred that this popular MOF in the Mn/MIL-53(Al) form has a high activity and DME selectivity during methanol conversion. Our present results confirm the merits of employing the MIL-53(Al) as a catalyst in methanol to DME conversion, which can be an avenue for the practical application of acidic catalyst.
Journal of Plastic Film & Sheeting ( IF 2.694 ) Pub Date: 2022-02-04 , DOI:
10.1515/ijcre-2021-0215
Abstract Since the heat transfer coefficient of supercritical carbon dioxide (S-CO2) is approximately 1/2–2/3 of traditional steam boiler, the S-CO2 boiler structure, cooling wall arrangement and combustion system is different from traditional boiler configuration. This paper takes a 1000 MW S-CO2 coal-fired boiler with partial expansion furnace and partial flow strategy arrangement for cooling wall as research object, the coal combustion and NOx generation characteristics in the furnace were numerically examined with the flue gas recirculation rate of 0–35%. The calculation results show that under staged combustion, the flue gas recirculation increases the ignition temperature of the pulverized coal and reduces the combustion temperature. And the expansion of the upper furnace further reduces gas temperature. Besides, as the flue gas recirculation rate increases, the gas temperature decreases. The flue gas recirculation may lower the production of NOx in the main combustion zone, and reduce the production of NOx further in the expansion zone. The average NOx concentration at the outlet decreases from 439 to 365 ppm when the flue gas recirculation rate increases from 0 to 27%. While the flue gas recirculation rate increases from 27% to 35%, the average NOx concentration is not changed obviously.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, COATINGS & FILMS 材料科学:膜4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
20.00 | 20 | Science Citation Index Expanded | Not |
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